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Introduction
ION363, also known as ulefnersen or jacifusen, is an investigational antisense oligonucleotide

(ASO) designed to address the underlying genetic cause of a rare and aggressive form of

amyotrophic lateral sclerosis (ALS) associated with mutations in the Fused in Sarcoma (FUS)

gene (FUS-ALS).[1][2][3] This document provides detailed application notes and protocols for

designing and conducting preclinical in vivo experiments to evaluate the efficacy and

mechanism of action of ION363. The protocols outlined below are based on established

methodologies for ASO administration to the central nervous system and findings from

preclinical studies of ION363 in a FUS-ALS mouse model.[3][4]

ION363 is a non-allele-specific ASO that targets the FUS RNA transcript, leading to its

degradation and thereby reducing the production of both wild-type and mutant FUS protein.

Preclinical evidence in a FUS-ALS mouse model has demonstrated that antisense-mediated

reduction of FUS protein can prevent the loss of motor neurons. The primary therapeutic
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hypothesis is that by lowering the levels of the toxic mutant FUS protein, ION363 can slow or

prevent the relentless progression of FUS-ALS.

Core Concepts & Signaling Pathway
Mutations in the FUS gene are understood to cause disease through a toxic gain-of-function

mechanism. The mutant FUS protein mislocalizes from the nucleus to the cytoplasm, where it

forms aggregates that are a pathological hallmark of FUS-ALS. This process is associated with

the insolubility of FUS and other related RNA-binding proteins, leading to cellular dysfunction

and, ultimately, motor neuron degeneration.

ION363 intervenes at the level of RNA. By binding to the FUS messenger RNA (mRNA), it

triggers the action of RNase H, an enzyme that degrades the RNA strand of an RNA/DNA

hybrid. This prevents the mRNA from being translated into the FUS protein, thus reducing the

overall levels of FUS protein in the cell.
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Figure 1: Simplified signaling pathway of FUS-ALS and the mechanism of action of ION363.

Preclinical In Vivo Data Summary
Preclinical studies utilizing a FUS-ALS knock-in mouse model have provided proof-of-concept

for the therapeutic potential of ION363. A single intracerebroventricular (ICV) injection of
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ION363 in newborn mice resulted in a significant reduction of FUS protein levels and a delay in

motor neuron degeneration.
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Experimental Protocols
In Vivo Administration of ION363 via
Intracerebroventricular (ICV) Injection in Neonatal Mice
This protocol is adapted for a single ICV injection in neonatal mice, as demonstrated in

preclinical studies of ION363.

Materials:

ION363 (or control ASO) reconstituted in sterile, nuclease-free PBS

Hamilton syringe (10 µL) with a 32G needle

Isoflurane anesthesia system

Stereotactic apparatus for neonatal mice (optional but recommended for precision)

Heating pad

70% ethanol
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FUS-ALS knock-in mouse pups (Postnatal day 1, P1) and wild-type littermates

Procedure:

Preparation: Prepare the desired concentration of ION363. A dose of 20 µg has been shown

to be effective in mice.

Anesthesia: Anesthetize the P1 mouse pup using isoflurane. A common method is to induce

anesthesia in a chamber and then maintain it via a nose cone. Ensure the pup's body

temperature is maintained with a heating pad.

Injection Site: Palpate the skull to identify the injection site, which is typically about one-third

of the distance from the lambda suture to the eye, and slightly lateral to the sagittal suture.

Injection: Carefully insert the 32G needle perpendicular to the skull to a depth of

approximately 2-3 mm to target the lateral ventricle.

Infusion: Slowly infuse the desired volume of ION363 solution (e.g., 1-2 µL) over 1-2

minutes.

Recovery: After infusion, slowly withdraw the needle and allow the pup to recover on the

heating pad before returning it to the dam.

Post-operative Care: Monitor the pups for any adverse effects.
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Figure 2: Experimental workflow for in vivo administration of ION363 and subsequent analysis.

Quantification of FUS Protein Levels by Western Blot
Materials:

Brain and spinal cord tissue from treated and control mice

RIPA buffer with protease and phosphatase inhibitors
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BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Nitrocellulose or PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibody against FUS

Secondary antibody (HRP-conjugated)

Chemiluminescent substrate

Imaging system

Procedure:

Tissue Homogenization: Homogenize brain and spinal cord tissue in RIPA buffer on ice.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the

gel, and transfer the proteins to a membrane.

Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature, then

incubate with the primary anti-FUS antibody overnight at 4°C. The following day, wash the

membrane and incubate with the secondary antibody for 1 hour at room temperature.

Detection and Analysis: Apply the chemiluminescent substrate and capture the signal using

an imaging system. Quantify the band intensities and normalize to a loading control (e.g.,

GAPDH or β-actin).

Assessment of Motor Neuron Survival by
Immunohistochemistry
Materials:
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Spinal cord tissue from treated and control mice

4% paraformaldehyde (PFA) for fixation

Sucrose solutions for cryoprotection

Cryostat or vibratome for sectioning

Blocking solution (e.g., PBS with 5% normal goat serum and 0.3% Triton X-100)

Primary antibody against a motor neuron marker (e.g., ChAT or SMI-32)

Fluorescently labeled secondary antibody

DAPI for nuclear counterstaining

Mounting medium

Fluorescence microscope

Procedure:

Tissue Preparation: Perfuse the mice with saline followed by 4% PFA. Dissect the spinal

cord and post-fix in 4% PFA overnight, then cryoprotect in a sucrose gradient.

Sectioning: Cut transverse sections of the lumbar spinal cord (e.g., 20-30 µm thick) using a

cryostat.

Staining:

Permeabilize and block the sections.

Incubate with the primary antibody against the motor neuron marker overnight at 4°C.

Wash and incubate with the fluorescently labeled secondary antibody for 1-2 hours at

room temperature.

Counterstain with DAPI.
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Imaging and Analysis: Mount the sections and acquire images of the ventral horn of the

spinal cord using a fluorescence microscope. Count the number of positively stained motor

neurons in a systematic and unbiased manner (e.g., using stereological methods).

Conclusion
The protocols and application notes provided herein offer a framework for the in vivo

investigation of ION363. These experiments are crucial for elucidating the therapeutic potential

and mechanism of action of this promising ASO for the treatment of FUS-ALS. Adherence to

rigorous experimental design, including appropriate controls and blinded analysis, is paramount

for obtaining reproducible and translatable results.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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